Cas no 2137797-93-2 (3-Pyridinecarbonitrile, 5-[[methyl(1-methylethyl)amino]methyl]-)

3-Pyridinecarbonitrile, 5-[[methyl(1-methylethyl)amino]methyl]-, is a specialized organic compound featuring a pyridine core substituted with a nitrile group and a tertiary amine moiety. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or building block. The presence of both electron-withdrawing (nitrile) and electron-donating (amine) groups enhances its reactivity in nucleophilic and electrophilic transformations. Its well-defined molecular architecture allows for precise modifications, making it valuable for developing biologically active compounds. The compound is typically handled under controlled conditions due to its potential sensitivity. Purity and stability are critical for consistent performance in synthetic workflows.
3-Pyridinecarbonitrile, 5-[[methyl(1-methylethyl)amino]methyl]- structure
2137797-93-2 structure
Product Name:3-Pyridinecarbonitrile, 5-[[methyl(1-methylethyl)amino]methyl]-
CAS No:2137797-93-2
MF:C11H15N3
MW:189.256901979446
CID:5279029
Update Time:2025-06-12

3-Pyridinecarbonitrile, 5-[[methyl(1-methylethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 5-[[methyl(1-methylethyl)amino]methyl]-
    • Inchi: 1S/C11H15N3/c1-9(2)14(3)8-11-4-10(5-12)6-13-7-11/h4,6-7,9H,8H2,1-3H3
    • InChI Key: CHKQGZBRTNSJOF-UHFFFAOYSA-N
    • SMILES: C1=NC=C(CN(C)C(C)C)C=C1C#N

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3-Pyridinecarbonitrile, 5-[[methyl(1-methylethyl)amino]methyl]- Related Literature

Additional information on 3-Pyridinecarbonitrile, 5-[[methyl(1-methylethyl)amino]methyl]-

3-Pyridinecarbonitrile, 5-[[methyl(1-methylethyl)amino]methyl]- (CAS No. 2137797-93-2): A Comprehensive Overview

3-Pyridinecarbonitrile, 5-[[methyl(1-methylethyl)amino]methyl]- (CAS No. 2137797-93-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-[[methyl(1-methylethyl)amino]methyl]pyridine-3-carbonitrile, belongs to the class of pyridine derivatives and is characterized by its unique structural features and potential biological activities.

The chemical structure of 3-Pyridinecarbonitrile, 5-[[methyl(1-methylethyl)amino]methyl]- is defined by a pyridine ring with a cyano group at the 3-position and a substituted methylamine group at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of 3-Pyridinecarbonitrile, 5-[[methyl(1-methylethyl)amino]methyl]-. One notable area of research is its activity as a modulator of ion channels, particularly in the central nervous system (CNS). Ion channels play crucial roles in neuronal signaling and are implicated in various neurological disorders such as epilepsy, pain, and neurodegenerative diseases. The ability of this compound to selectively modulate specific ion channels could lead to the development of novel therapeutic agents for these conditions.

In addition to its potential as an ion channel modulator, 3-Pyridinecarbonitrile, 5-[[methyl(1-methylethyl)amino]methyl]- has shown promise in preclinical studies for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases, arthritis, and autoimmune disorders. The anti-inflammatory effects of this compound have been attributed to its ability to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. These findings suggest that it could be a valuable lead compound for developing new anti-inflammatory drugs.

The pharmacokinetic properties of 3-Pyridinecarbonitrile, 5-[[methyl(1-methylethyl)amino]methyl]- have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral or parenteral drug. Its high bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-Pyridinecarbonitrile, 5-[[methyl(1-methylethyl)amino]methyl]- in various therapeutic indications. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated by human subjects and does not exhibit significant adverse effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthesis of 3-Pyridinecarbonitrile, 5-[[methyl(1-methylethyl)amino]methyl]- has been optimized using modern synthetic techniques to ensure high yields and purity. The synthetic route involves several key steps, including the formation of the pyridine ring, introduction of the cyano group, and substitution with the methylamine moiety. These advancements in synthetic chemistry have made it possible to produce large quantities of the compound for both research and commercial purposes.

In conclusion, 3-Pyridinecarbonitrile, 5-[[methyl(1-methylethyl)amino]methyl]- (CAS No. 2137797-93-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents for various diseases. Ongoing research and clinical trials will further elucidate its therapeutic potential and pave the way for its use in clinical practice.

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